tert-Butyl (2-carbamoylfuran-3-yl)carbamate
Overview
Description
The compound tert-Butyl (2-carbamoylfuran-3-yl)carbamate is a chemical entity that can be utilized as an intermediate in the synthesis of various biologically active compounds. While the specific compound is not directly mentioned in the provided papers, the general class of tert-butyl carbamates is well-represented, indicating their importance in synthetic organic chemistry. These compounds are often used as intermediates in the synthesis of pharmaceuticals and other biologically active molecules due to their ability to introduce protected amine functionalities into a molecular framework .
Synthesis Analysis
The synthesis of tert-butyl carbamates and related compounds typically involves the protection of amine groups and the formation of carbamate esters. For instance, tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been prepared from aldehydes and tert-butyl N-hydroxycarbamate using sodium benzenesulfinate and formic acid . Similarly, the synthesis of benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate involved an iodolactamization as a key step . These methods demonstrate the versatility of tert-butyl carbamates in organic synthesis and their potential application in the synthesis of tert-Butyl (2-carbamoylfuran-3-yl)carbamate.
Molecular Structure Analysis
The molecular structure of tert-butyl carbamates is characterized by the presence of a tert-butyl group attached to a carbamate moiety. This structural feature imparts steric bulk and can influence the reactivity and selectivity of the compound in chemical reactions. For example, the tert-butyl group in N-tert-butanesulfinyl imines serves as a powerful chiral directing group, which is crucial for the asymmetric synthesis of amines . The molecular structure of tert-butyl carbamates is thus a key factor in their utility as intermediates in organic synthesis.
Chemical Reactions Analysis
Tert-butyl carbamates participate in a variety of chemical reactions, often serving as intermediates or building blocks. They can undergo transformations such as nucleophilic addition, cyclization, and substitution reactions. For instance, the tert-butyl substituted carbazoles were synthesized through Friedel-Crafts reactions and further functionalized through substitution reactions . The versatility of tert-butyl carbamates in chemical reactions underscores their importance in the synthesis of complex organic molecules.
Physical and Chemical Properties Analysis
The physical and chemical properties of tert-butyl carbamates are influenced by the tert-butyl group, which can increase the steric bulk and affect the solubility and stability of the compound. These properties are important for the handling and purification of the compounds during synthesis. For example, the synthesis of tert-butyl (1S,2S)-2-methyl-3-oxo-1-phenylpropylcarbamate by asymmetric Mannich reaction required careful consideration of purification and waste disposal due to the compound's properties . Understanding the physical and chemical properties of tert-butyl carbamates is essential for their effective use in synthetic applications.
Scientific Research Applications
Crystal Structures and Hydrogen Bonds
Research involving tert-Butyl (2-carbamoylfuran-3-yl)carbamate has revealed its applications in crystallography. For instance, tert-Butyl carbamate derivatives have been studied for their unique crystal structures involving simultaneous hydrogen and halogen bonds on carbonyl groups (Baillargeon et al., 2017). Another study highlighted the synthesis and crystallographic analysis of carbamate derivatives, showing the interplay of strong and weak hydrogen bonds in forming three-dimensional architectures (Das et al., 2016).
Synthesis of Natural Product Intermediates
Tert-Butyl carbamates are also significant in the synthesis of natural product intermediates. For example, they have been used in synthesizing intermediates of jaspine B, a product isolated from sponges with cytotoxic activity against human carcinoma cell lines (Tang et al., 2014).
Photocatalytic Applications
In the realm of photocatalysis, tert-Butyl carbamates have been utilized as precursors. A study demonstrated the use of tert-butyl carbamates in photoredox-catalyzed amination processes, offering new pathways for constructing diverse chemical structures (Wang et al., 2022).
Advanced Synthetic Methodologies
Advanced synthetic methodologies have also employed tert-Butyl carbamates. For instance, their use in thionyl chloride-mediated synthesis has been explored for its advantages in terms of simplicity, yield, and cost-efficiency (Li et al., 2015). Another study focused on the stereoselective synthesis of tert-butyl carbamates, highlighting their potential as building blocks for protease inhibitors (Ghosh et al., 2017).
Applications in Organic Syntheses
Tert-Butyl carbamates have been integral in various organic syntheses. For instance, their role in glycosylative transcarbamylation has been demonstrated, efficiently transforming them into novel glycoconjugates (Henry & Lineswala, 2007). Also, their application in Pd-catalyzed amidation of aryl halides has been explored, yielding desired compounds in moderate to excellent yields (Qin et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
tert-butyl N-(2-carbamoylfuran-3-yl)carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O4/c1-10(2,3)16-9(14)12-6-4-5-15-7(6)8(11)13/h4-5H,1-3H3,(H2,11,13)(H,12,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLJVFXIQRQPLKH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C(OC=C1)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50701813 | |
Record name | tert-Butyl (2-carbamoylfuran-3-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50701813 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl (2-carbamoylfuran-3-yl)carbamate | |
CAS RN |
655255-07-5 | |
Record name | 1,1-Dimethylethyl N-[2-(aminocarbonyl)-3-furanyl]carbamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=655255-07-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl (2-carbamoylfuran-3-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50701813 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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